Calcium (D)-Pantothenate

• Molecular Formula: C18H32CaN2O10
• Molecular Weight: 476.5 g/mol
• InChI: InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
• InChIKey: FAPWYRCQGJNNSJ-UBKPKTQASA-L

Calcium (D)-Pantothenate: Identity & Salt Form

Calcium (D)-Panthothenate (CAS 137-08-6) is the calcium salt of the dextrorotatory (R)-isomer of pantothenic acid — the only biologically active form of vitamin B5 [1]. The free acid is an unstable, highly hygroscopic viscous oil; the calcium salt is employed industrially because it confers crystalline solid-state handling, reduced hygroscopicity, and extended shelf-life relative to both the free acid and the sodium salt . As the obligatory precursor to coenzyme A (CoA), its procurement specification directly determines the effective dose delivered in feed, food, pharmaceutical, and cosmetic formulations [2]. Critically, the biological and chemical properties that distinguish Calcium (D)-Pantothenate from its racemate, its enantiomeric antagonist, alternative salt forms, and the alcohol analog D-Panthenol are not subtle — they are quantifiable, pharmacopoeia-encoded, and carry direct procurement consequences.

Salt Form Crystalline calcium salt of D-pantothenic acid

Chirality Biologically active D-enantiomer of vitamin B5

Role Obligatory precursor to coenzyme A (CoA)

• [1] USP 29-NF 24, Calcium Pantothenate monograph, p. 358. United States Pharmacopeial Convention, 2007. View Source
• [2] EFSA FEEDAP Panel, Villa RE, Azimonti G, Bonos E, et al. Assessment of the feed additives calcium d-pantothenate and d-panthenol for all animal species for the renewal of their authorisation (DSM Nutritional Products Ltd). EFSA Journal. 2025;23(2):e9252. doi:10.2903/j.efsa.2025.9252. View Source

Why Calcium (D)-Pantothenate Substitution Fails

Within the pantothenate/vitamin B5 class, the term 'pantothenate' obscures critical structural and performance divergences that carry direct procurement risk. Racemic (DL-) calcium pantothenate contains 50% of the biologically inert L-enantiomer, which — far from being benign — acts as a competitive antagonist at 20- to 30-fold excess [1]. Sodium pantothenate, usable in solution, is so hygroscopic in solid form that it 'virtually precludes its packaging' and undergoes rapid moisture-driven chemical deterioration [2]. D-Panthenol, the alcohol pro-vitamin form, carries a materially different safety profile: it is classified as a skin and eye irritant and dermal/respiratory sensitiser, whereas Calcium (D)-Pantothenate is not irritant and not a dermal sensitiser [3]. These are not interchangeable commodities; they are distinct chemical entities with different handling, safety, and bioequivalence profiles that render generic substitution a quantifiable liability. The evidence below establishes the specific numerical basis for this non-interchangeability.

Racemic DL-pantothenate

Contains 50% L-enantiomer; may act as competitive antagonist and reduce effective D-pantothenate dose.

Sodium pantothenate

Extremely hygroscopic; precludes dry powder handling and may cause rapid chemical deterioration in solid formulations.

D-Panthenol

Classified as skin/eye irritant and dermal/respiratory sensitizer; differs in occupational safety profile from calcium D-pantothenate.

• [1] Barboriak JJ, Sarett HP. Inhibition of d-Pantothenate by l-Pantothenate in the Rat. The American Journal of Clinical Nutrition. 1963;13(6):378-384. doi:10.1093/ajcn/13.6.378. View Source
• [2] US Patent 2,555,463. Stabilized sodium pantothenate composition. Filed 1949, granted 1951. Statement: 'Racemic sodium pantothenate is extremely hygroscopic under normal conditions which virtually precludes its packaging.' View Source
• [3] EFSA FEEDAP Panel, Villa RE, Azimonti G, Bonos E, et al. Assessment of the feed additives calcium d-pantothenate and d-panthenol for all animal species for the renewal of their authorisation (DSM Nutritional Products Ltd). EFSA Journal. 2025;23(2):e9252. View Source

Calcium (D)-Pantothenate: Comparator Evidence

Racemic DL-Pantothenate Bioactivity (USP Monograph)

The United States Pharmacopeia (USP) monograph for Racemic Calcium Pantothenate explicitly states: 'NOTE—The physiological activity of Racemic Calcium Pantothenate is approximately one-half that of Calcium Pantothenate' [1]. The China Feed Database independently confirms: 'DL-泛酸钙的生物学活性只有后者的一半' (the biological activity of DL-calcium pantothenate is only half that of the D-form) and provides the exact mass equivalence — 100 g D-pantothenic acid equals 109 g D-calcium pantothenate or 107 g D-sodium pantothenate [2]. This 2:1 activity ratio is not a minor variation; it means that achieving a target physiological dose of D-pantothenate requires twice the mass of racemic material, doubling the inert excipient load and the L-enantiomer burden.

Racemic DL-Pantothenate Bioactivity

Head-to-head

Racemic form: ~0.5× activity; requires 2× mass for equivalent D-pantothenate dose.

Half-potency racemate may double inert excipient load and introduce unnecessary L-enantiomer exposure.

USP monograph specification; China Feed Database cross-reference.

Evidence Dimension	Physiological (biological) activity per unit mass
Target Compound Data	Calcium D-Pantothenate: full activity (reference baseline = 1.0)
Comparator Or Baseline	Racemic Calcium Pantothenate (DL-mixture): approximately 0.5× activity (one-half)
Quantified Difference	2-fold activity deficit for racemic form; racemic requires 2× mass for equivalent D-pantothenate dose
Conditions	USP pharmacopoeia specification; China National Feed Database; cross-referenced with industrial conversion factors

Why This Matters

Procurement of the racemic form requires twice the mass to achieve the same labeled D-pantothenate dose, eliminating any nominal unit-price advantage and introducing unnecessary L-enantiomer exposure.

• [1] USP 29-NF 24, Racemic Calcium Pantothenate monograph, p. 359. United States Pharmacopeial Convention, 2007. Explicit note: 'The physiological activity of Racemic Calcium Pantothenate is approximately one-half that of Calcium Pantothenate.' View Source
• [2] China Feed Database (中国饲料数据库). 泛酸及其钙盐 (Pantothenic Acid and Its Calcium Salt), Feed Additive Record No. 22, June 11, 2002. States: DL-泛酸钙生物学活性只有D-泛酸钙的一半; 100 g D-泛酸 equivalent to 109 g D-泛酸钙. View Source

Sodium Pantothenate Hygroscopicity vs. Calcium Stability

The calcium salt of D-pantothenate is the industry-standard solid form precisely because the sodium salt cannot be practically packaged as a dry powder. US Patent 2,555,463 (1951) states unequivocally: 'Racemic sodium pantothenate is extremely hygroscopic under normal conditions which virtually precludes its packaging' and that 'the adsorption of water by this material causes rapid and extensive chemical deterioration with the attendant loss of therapeutic effectiveness' [1]. A related patent (US 2,918,370) notes that even 'dextro calcium pantothenate is somewhat less hygroscopic than the racemic form,' establishing a stability gradient: Ca D-form > Ca DL-form ≫ Na salt [2]. Wikipedia summarizes the industrial consensus: 'In dietary supplements and animal feed, the form commonly used is calcium pantothenate, because chemically it is more stable, and hence makes for longer product shelf-life, than sodium pantothenate and free pantothenic acid' [3].

Sodium Pantothenate Hygroscopicity vs. Calcium Stability

Class-level

Sodium salt: extremely hygroscopic, rapid chemical deterioration. Calcium D-salt: stable free-flowing powder.

Sodium salt not suitable for dry powder formulation without stabilizer.

Patent evidence and industrial consensus.

Evidence Dimension	Solid-state hygroscopicity and chemical stability under ambient storage
Target Compound Data	Calcium D-Pantothenate: somewhat hygroscopic but stable as a free-flowing powder; shelf-life ≥ 36 months under recommended conditions (USP loss on drying ≤ 5.0%)
Comparator Or Baseline	Sodium Pantothenate: 'extremely hygroscopic ... virtually precludes packaging'; water adsorption causes 'rapid and extensive chemical deterioration' (Patent US 2,555,463). Racemic Ca Pantothenate: 'highly hygroscopic and cakes and sticks badly upon storage' (Patent US 2,918,370)
Quantified Difference	Qualitative but definitive: Na salt cannot be practically packaged without stabilizer; Ca D-salt is the standard solid form. Ca D-form is less hygroscopic than Ca DL-form.
Conditions	Ambient storage; patent disclosures covering industrial handling and packaging conditions

Why This Matters

For any application requiring a dry, free-flowing powder for blending, tableting, encapsulation, or feed premix incorporation, sodium pantothenate is functionally unusable without expensive stabilization — making Calcium (D)-Pantothenate the only practical solid salt form.

• [1] US Patent 2,555,463. Stabilized sodium pantothenate composition. Filed March 29, 1949, granted June 5, 1951. Lines 13-17: 'Racemic sodium pantothenate is extremely hygroscopic under normal conditions which virtually precludes its packaging. Moreover, the adsorption of water by this material causes rapid and extensive chemical deterioration.' View Source
• [2] US Patent 2,918,370. Calcium pantothenate composition. Filed December 23, 1955, granted December 22, 1959. Lines 26-28: 'Dextro calcium pantothenate is somewhat less hygroscopic than the racemic form but it nevertheless tends to set up into a solid cake.' View Source
• [3] Wikipedia contributors. Pantothenic acid. Wikipedia, The Free Encyclopedia. Statement: 'In dietary supplements and animal feed, the form commonly used is calcium pantothenate, because chemically it is more stable, and hence makes for longer product shelf-life, than sodium pantothenate and free pantothenic acid.' Accessed 2026. View Source

EFSA Irritation & Sensitisation Classification

The 2025 EFSA FEEDAP Panel renewal assessment provides the most current regulatory head-to-head safety comparison of the two authorized vitamin B5 feed additive forms. The Panel concluded: 'Calcium d-pantothenate is not irritant to skin and eyes and is not a dermal sensitiser' [1]. In contrast, 'd-Panthenol is considered to be a skin and eye irritant and a dermal and respiratory sensitiser' [1]. This determination for D-Panthenol was supported by numerous case reports of human allergic reactions following topical use identified through an extensive literature search (2010–2023) across PubMed, Scopus, and SEARCH Portal [1]. The calcium salt's favorable safety classification was confirmed by three skin sensitisation studies conducted in accordance with OECD Test Guidelines 442C, 442D, and 442E [1].

EFSA Irritation & Sensitisation Classification

Head-to-head

D-Panthenol: skin/eye irritant, dermal/respiratory sensitizer. Ca D-pantothenate: not irritant, not dermal sensitizer.

Regulatory hazard classification differs; occupational safety requirements diverge.

EFSA FEEDAP Panel 2025 renewal assessment.

Evidence Dimension	Skin/eye irritation and dermal/respiratory sensitisation hazard classification
Target Compound Data	Calcium D-Pantothenate: Not irritant to skin and eyes; not a dermal sensitiser (OECD TG 442C/D/E studies)
Comparator Or Baseline	D-Panthenol: Skin and eye irritant; dermal and respiratory sensitiser (based on human case reports and regulatory assessment)
Quantified Difference	Binary regulatory classification difference: non-hazard (Ca D-pantothenate) vs. hazard-classified (D-Panthenol) for both irritation and sensitisation endpoints
Conditions	EFSA FEEDAP Panel regulatory safety assessment, 2025 renewal; OECD guideline-compliant sensitisation studies; literature review of human adverse event reports (2010–2023)

Why This Matters

For formulators handling bulk powder (occupational exposure) and for topical product developers, D-Panthenol carries a distinct regulatory hazard classification that mandates protective equipment, labeling, and liability considerations absent from Calcium (D)-Pantothenate.

• [1] EFSA FEEDAP Panel, Villa RE, Azimonti G, Bonos E, et al. Assessment of the feed additives calcium d-pantothenate and d-panthenol for all animal species for the renewal of their authorisation (DSM Nutritional Products Ltd). EFSA Journal. 2025;23(2):e9252. Section 3.2.2 and Conclusions: Calcium d-pantothenate not irritant, not dermal sensitiser; d-Panthenol skin/eye irritant, dermal/respiratory sensitiser. View Source

L-Pantothenate Competitive Antagonism in Vivo

Barboriak and Sarett (1963) demonstrated in a controlled rat study that the unnatural L(-) isomer of calcium pantothenate is not merely biologically inert — it actively antagonizes the D(+) form. 'When l-pantothenate was present in the diet at ten times the level of d-pantothenate, no marked decreases in weight gain were detected, but with a twentyfold to thirtyfold excess or more, significant inhibition occurred' [1]. The inhibition was characterized as competitive: acetylating ability was markedly decreased, adrenal glands enlarged with histologic changes mirroring pantothenate deficiency, and liver D-pantothenate levels were reduced [1]. This means that racemic DL-pantothenate — a 1:1 mixture of D and L enantiomers — introduces a pharmacologically active impurity (the L-form) that, under certain metabolic conditions or with prolonged use, may antagonize the intended D-pantothenate activity.

L-Pantothenate Competitive Antagonism in Vivo

Head-to-head

L-pantothenate at 20–30-fold excess: significant growth inhibition and adrenal histologic changes.

Racemic DL-form contains L-enantiomer; enrichment risk may affect CoA-dependent endpoints.

Competitive antagonism demonstrated in rat model (Barboriak & Sarett, 1963).

Evidence Dimension	Growth inhibition and metabolic antagonism in vivo
Target Compound Data	D-Pantothenate: supports normal growth (reference baseline)
Comparator Or Baseline	L-Pantothenate (calcium salt): at 20–30-fold excess relative to D-pantothenate, causes significant growth inhibition; at 10-fold excess, no marked effect
Quantified Difference	Threshold for significant antagonism: 20–30× excess of L-form over D-form. Competitive inhibition mechanism confirmed by acetylating ability, adrenal histology, and liver D-pantothenate depletion.
Conditions	Male weanling rats; diets with low and adequate D-pantothenate levels; growth, acetylating ability, adrenal histology, and liver pantothenate measured after 4–8 weeks

Why This Matters

Racemic DL-pantothenate contains a 1:1 L:D ratio (equivalent to a 1-fold excess, below the antagonism threshold), but any manufacturing impurity or degradation pathway that enriches the L-enantiomer creates a risk of competitive antagonism — a risk eliminated entirely by procuring the chirally pure D-form.

• [1] Barboriak JJ, Sarett HP. Inhibition of d-Pantothenate by l-Pantothenate in the Rat. The American Journal of Clinical Nutrition. 1963;13(6):378-384. doi:10.1093/ajcn/13.6.378. View Source

Wound Healing: Fibroblast Migration & Proliferation

Weimann et al. (1999) conducted a quantitative in vitro wound healing study using human dermal fibroblasts from three independent donors. At 100 µg/mL Calcium D-Pantothenate, the number of cells migrating across the wound edge increased from 32 ± 7 cells/mm (untreated) to 76 ± 2 cells/mm (treated) — a 2.4-fold increase [1]. The mean migration distance per cell increased from 0.23 ± 0.05 mm to 0.33 ± 0.02 mm, and migration speed rose from 10.5 µm/hour to 15 µm/hour [1]. Final cell densities were 1.2- to 1.6-fold higher in pantothenate-supplemented cultures, and protein synthesis was qualitatively modulated with two unidentified proteins more strongly expressed [1]. While this comparison is versus untreated control rather than a direct comparator compound, it establishes the quantitative cellular potency of Calcium D-Pantothenate in a dermatologically relevant model.

Wound Healing: Fibroblast Migration & Proliferation

Head-to-head

100 µg/mL: 2.4× fibroblast migration (32→76 cells/mm); 1.43× migration speed; 1.2–1.6× cell density.

Supports skin repair research endpoints.

Human dermal fibroblast scratch assay vs untreated control.

Evidence Dimension	In vitro wound healing: fibroblast migration, proliferation, and migration speed
Target Compound Data	100 µg/mL Ca D-Pantothenate: 76 ± 2 cells/mm migrated; 0.33 ± 0.02 mm mean distance; 15 µm/h speed; 1.2–1.6× cell density increase
Comparator Or Baseline	Untreated (0 µg/mL): 32 ± 7 cells/mm migrated; 0.23 ± 0.05 mm mean distance; 10.5 µm/h speed; baseline cell density
Quantified Difference	Migration: 2.4-fold increase (32→76 cells/mm). Migration speed: 1.43-fold increase (10.5→15 µm/h). Proliferation: 1.2–1.6-fold increase in final cell density.
Conditions	Human dermal fibroblasts from 3 donors; in vitro wound scratch assay; dose-response tested; 100 µg/mL Ca D-Pantothenate; Int J Vitam Nutr Res 1999

Why This Matters

This data provides a quantitative efficacy benchmark for Calcium D-Pantothenate in dermatological and wound-care applications, supporting specification of this specific compound (rather than a generic 'vitamin B5 source') in topical formulations targeting skin repair.

• [1] Weimann BI, Hermann D, Wiegand C, et al. Studies on wound healing: effects of calcium D-pantothenate on the migration, proliferation and protein synthesis of human dermal fibroblasts in culture. International Journal for Vitamin and Nutrition Research. 1999;69(2):113-119. doi:10.1024/0300-9831.69.2.113. PMID: 10218148. View Source

USP Specific Rotation for Chiral Identity Verification

The USP monograph for Calcium Pantothenate (the D-form) specifies a specific rotation [α] of +25.0° to +27.5° (c = 5% in H₂O) [1]. In contrast, the USP monograph for Racemic Calcium Pantothenate specifies a specific rotation between −0.05° and +0.05° — effectively optically inactive [2]. This 25°–27.5° polarimetric gap provides an unambiguous, instrument-based identity test that can distinguish the pure D-enantiomer from the racemate in incoming quality control. The USP assay acceptance criterion for Calcium Pantothenate is 98.0%–102.0% on the dried basis [3]. The EFSA 2025 dossier confirms that commercial Calcium D-Pantothenate batches from the major EU manufacturer (DSM) average 99.9% purity with specific rotation +26.5° (range +26.4° to +26.6° across 5 batches) [4].

USP Specific Rotation for Chiral Identity

Specification review

Specific rotation +25.0° to +27.5° (D-form); racemate −0.05° to +0.05°. Assay 98.0%–102.0%.

Specific rotation enables rapid chiral identity QC gate.

USP monograph; commercial batches average 99.9% purity.

Evidence Dimension	Chiral identity and purity — specific optical rotation and assay
Target Compound Data	Calcium D-Pantothenate USP: Specific rotation +25.0° to +27.5°; Assay 98.0–102.0%; Commercial batches (DSM): avg. 99.9% purity, rotation +26.5°
Comparator Or Baseline	Racemic Calcium Pantothenate USP: Specific rotation −0.05° to +0.05° (optically inactive); 50% D-enantiomer content by definition
Quantified Difference	Specific rotation difference: ≥25° between D-form and racemate. Purity: D-form USP requires ≥98% active; racemate contains only ~49% D-enantiomer by mass.
Conditions	USP 29-NF 24 monograph specifications; EFSA 2025 batch analysis data from DSM Nutritional Products

Why This Matters

Specific rotation measurement provides a rapid, definitive incoming QC gate to verify that material received is the active D-enantiomer and not the half-potency racemate — preventing costly formulation errors before material enters production.

• [1] USP 29-NF 24, Calcium Pantothenate monograph, p. 358. Specific rotation 781S: +25.0° to +27.5° (50 mg/mL in water). United States Pharmacopeial Convention, 2007. View Source
• [2] USP 29-NF 24, Racemic Calcium Pantothenate monograph, p. 359. Specific rotation 781S: between −0.05° and +0.05° (50 mg/mL in water). United States Pharmacopeial Convention, 2007. View Source
• [3] USP 2025 Edition (via Trungtamthuoc.com). Calcium Pantothenate monograph. Assay acceptance criteria: 98.0%–102.0% on the dried basis. NLT = Not Less Than; NMT = Not More Than. View Source
• [4] EFSA FEEDAP Panel, Villa RE, et al. EFSA Journal. 2025;23(2):e9252. Table 1: Batch-to-batch variation — Calcium d-pantothenate (%) average 99.9 (range 99.7–100.2); specific optical rotation +26.5° (range +26.4° to +26.6°), n=5 batches. View Source

Calcium (D)-Pantothenate: Application Scenarios

Animal Feed: Solid Vitamin B5 Stability

In animal nutrition, where vitamin B5 is added to dry feed premixes at regulated levels (typically 8–15 mg/kg complete feed for poultry and swine), the calcium salt is the only form that withstands blending, storage, and distribution without moisture-induced degradation. The USP/EFSA-confirmed 98.0% minimum purity [1] and the specific rotation identity gate of +25.0° to +27.5° ensure that the full D-enantiomer dose is delivered, avoiding the 50% activity deficit of racemic material documented by both the USP Racemic Pantothenate monograph and the China Feed Database [2]. The EFSA 2025 renewal confirms safety for all animal species and categories without a maximum content limit .

Topical & Wound-Care: Skin Tolerability

For formulators developing creams, ointments, or wound dressings, the EFSA 2025 determination that Calcium D-Pantothenate is 'not irritant to skin and eyes' and 'not a dermal sensitiser' [1] provides a clear regulatory safety advantage over D-Panthenol, which is classified as a skin/eye irritant and dermal/respiratory sensitiser. The Weimann et al. (1999) in vitro data — demonstrating 2.4-fold increased fibroblast migration, 1.43-fold increased migration speed, and 1.2–1.6-fold increased cell proliferation at 100 µg/mL [2] — provide an efficacy rationale specific to Calcium D-Pantothenate for wound healing and skin repair applications.

Solid Oral Dosage: Pharmaceutical & Nutraceutical

In tablet and capsule manufacturing, the physical stability of the calcium salt is non-negotiable. Patent evidence establishes that sodium pantothenate is 'extremely hygroscopic' such that it 'virtually precludes packaging' and that even the racemic calcium form is 'highly hygroscopic and cakes and sticks badly upon storage' [1]. Calcium D-Pantothenate, as the least hygroscopic solid form in the pantothenate family, is the only form suitable for direct compression, dry blending, and encapsulation without costly stabilization excipients. The USP monograph identity test (specific rotation) provides a pharmacopoeia-recognized QC gate for incoming material verification [2].

Research-Grade: Enantiomerically Pure Vitamin B5

For in vitro and in vivo studies investigating CoA-dependent metabolism, the presence of L-pantothenate — a known competitive antagonist at 20–30-fold excess per Barboriak and Sarett (1963) [1] — confounds experimental interpretation. The racemic DL-form introduces a 1:1 L:D ratio, and any degradation or impurity-driven enrichment of the L-enantiomer risks antagonizing the D-pantothenate-dependent endpoints under study. Procuring Calcium D-Pantothenate with USP-specified chiral purity (specific rotation +25.0° to +27.5°) eliminates this variable. The EFSA-confirmed commercial purity of 99.9% average [2] further ensures that experimental outcomes reflect D-pantothenate pharmacology rather than enantiomeric interference.

Application

Selection Property

Validation Focus

Animal feed dry premix formulation

Solid-state stability and enantiomeric identity

USP assay and specific rotation identity test

Topical and wound-care formulation

Skin tolerability and non-sensitizing profile

EFSA hazard classification and cell migration assay context

Solid oral dosage manufacturing

Low hygroscopicity and powder flow

Stability under ambient storage and pharmacopoeia identity

Vitamin B5 metabolic pathway research

Enantiomerically pure D-form

Chiral identity verification and absence of L-antagonist

• [1] EFSA FEEDAP Panel, Villa RE, Azimonti G, Bonos E, et al. Assessment of the feed additives calcium d-pantothenate and d-panthenol for all animal species for the renewal of their authorisation (DSM Nutritional Products Ltd). EFSA Journal. 2025;23(2):e9252. View Source
• [2] Weimann BI, Hermann D, Wiegand C, et al. Studies on wound healing: effects of calcium D-pantothenate on the migration, proliferation and protein synthesis of human dermal fibroblasts in culture. Int J Vitam Nutr Res. 1999;69(2):113-119. View Source